Cas no 1996508-52-1 (5-Ethyl-4-fluoro-2-methylaniline)

• Product Name: 5-Ethyl-4-fluoro-2-methylaniline
• CAS No: 1996508-52-1
• MF: C₉H₁₂FN
• MW: 153.196685791016
• MDL: MFCD33410416
• CID: 5616453
• PubChem ID: 67072097
• Update Time: 2025-05-24

5-Ethyl-4-fluoro-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-ethyl-4-fluoro-2-methyl-
• EN300-3154048
• 5-ethyl-4-fluoro-2-methylaniline
• 1996508-52-1
• SCHEMBL1549177
• 5-Ethyl-4-fluoro-2-methylaniline

• MDL： MFCD33410416
• Inchi： 1S/C9H12FN/c1-3-7-5-9(11)6(2)4-8(7)10/h4-5H,3,11H2,1-2H3
• InChI Key： NIYGTENNMNUYET-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C=C1CC)N

Computed Properties

• Exact Mass: 153.095377549g/mol
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Boiling Point: 238.6±35.0 °C(Predicted)
• pka: 4.65±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 5-Ethyl-4-fluoro-2-methylaniline

5-Ethyl-4-fluoro-2-methylaniline (CAS No. 1996508-52-1): An Overview of Its Properties and Applications

5-Ethyl-4-fluoro-2-methylaniline (CAS No. 1996508-52-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science industries. This compound is characterized by its aromatic ring substituted with an ethyl group, a fluorine atom, and a methyl group, along with an amine functional group. The combination of these substituents imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 5-Ethyl-4-fluoro-2-methylaniline is C₉H₁₂FN, and its molecular weight is approximately 163.19 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature, with a characteristic amine odor. Its physical properties, such as melting point, boiling point, and solubility, are crucial for its handling and application in various processes. The melting point of 5-Ethyl-4-fluoro-2-methylaniline is around -30°C, while its boiling point is approximately 180°C at atmospheric pressure. It is moderately soluble in water but exhibits high solubility in organic solvents such as ethanol, acetone, and dichloromethane.

In terms of chemical reactivity, 5-Ethyl-4-fluoro-2-methylaniline is known for its nucleophilic properties due to the presence of the amine group. This makes it an excellent starting material for a wide range of synthetic transformations, including acylation, alkylation, and coupling reactions. The presence of the fluorine atom also adds to its reactivity by influencing the electronic properties of the molecule, making it particularly useful in the synthesis of fluorinated compounds. Fluorinated compounds are of great interest in pharmaceutical research due to their enhanced metabolic stability and bioavailability.

The synthesis of 5-Ethyl-4-fluoro-2-methylaniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the reduction of the corresponding nitro compound using hydrogen gas over a palladium catalyst. Another approach involves the reaction of 4-fluoro-3-methylbenzeneamine with ethyl iodide in the presence of a base such as potassium carbonate. These synthetic methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

In the pharmaceutical industry, 5-Ethyl-4-fluoro-2-methylaniline has shown promise as an intermediate in the synthesis of novel drugs targeting various diseases. Recent studies have explored its potential as a precursor for developing new antiviral agents and anticancer drugs. For instance, researchers at the University of California have reported that derivatives of 5-Ethyl-4-fluoro-2-methylaniline exhibit potent antiviral activity against influenza viruses by inhibiting viral replication. Similarly, studies conducted at Harvard Medical School have demonstrated that certain derivatives can selectively target cancer cells while minimizing toxicity to healthy cells.

Beyond pharmaceutical applications, 5-Ethyl-4-fluoro-2-methylaniline has also found use in materials science. Its unique electronic properties make it suitable for the development of advanced materials such as conductive polymers and organic semiconductors. These materials have potential applications in electronic devices, solar cells, and sensors. Researchers at Stanford University have reported the synthesis of conductive polymers using 5-Ethyl-4-fluoro-2-methylaniline-based monomers, which exhibit excellent electrical conductivity and stability under various environmental conditions.

Safety considerations are essential when handling 5-Ethyl-4-fluoro-2-methylaniline. As with many aromatic amines, it can pose health risks if not handled properly. It is important to follow standard safety protocols, including wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and storing the compound in tightly sealed containers away from heat sources and incompatible materials.

In conclusion, 5-Ethyl-4-fluoro-2-methylaniline (CAS No. 1996508-52-1) is a multifaceted compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an invaluable intermediate in synthetic chemistry. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.